Cas no 2680885-89-4 (3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680885-89-4
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 5635772
• PubChem ID: 165924638
• Update Time: 2025-05-26

3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292721
• 2680885-89-4
• 3-bromo-2-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12BrNO4/c1-3-6-18-12(17)14-9-5-4-8(11(15)16)7(2)10(9)13/h3-5H,1,6H2,2H3,(H,14,17)(H,15,16)
• InChI Key： CPIPFWARLNHMKP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 312.99497g/mol
• Monoisotopic Mass: 312.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680885-89-4)

3-bromo-2-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680885-89-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzoic acid derivative features a bromine substituent at the 3-position and a methyl group at the 2-position, along with a prop-2-en-1-yloxy carbonylamino functional group. Its molecular formula, C₁₂H₁₂BrNO₄, highlights its potential as a versatile intermediate in synthetic chemistry.

The compound's carbamate linkage and allyl ether moiety make it particularly valuable for designing prodrugs or controlled-release formulations, a topic frequently searched by researchers exploring drug delivery systems. Recent studies suggest its applicability in enzyme inhibition and receptor modulation, aligning with trending queries like "how to improve drug bioavailability" and "novel bioactive scaffolds." Its modular synthesis also fits the growing demand for green chemistry approaches, as industries seek sustainable synthetic routes.

Analytical characterization of CAS 2680885-89-4 typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques often discussed in forums about compound purity verification. The allyl-protected carbonylamino group offers selective deprotection opportunities, a feature relevant to searches like "orthogonal protecting groups in peptide synthesis." Additionally, its solubility profile (moderate in polar aprotic solvents) makes it suitable for cross-coupling reactions, a hot topic in catalysis research.

In material science, this compound's aromatic core and functional diversity have sparked interest for polymeric applications, coinciding with searches for "high-performance monomers." Its thermal stability (decomposition >200°C) further supports such uses. Safety data indicates standard handling protocols for organic bromides, addressing common lab safety concerns. As patent databases show increasing filings involving this structure, its commercial relevance in intellectual property strategies becomes evident.

Future research directions may explore its bioconjugation potential or metal-organic framework integration, responding to interdisciplinary search trends. The compound's structure-activity relationship (SAR) remains an open question for medicinal chemists, mirroring frequent queries about "scaffold optimization techniques." With proper storage conditions (desiccated, -20°C), it maintains stability for extended periods, a practical consideration for industrial users.